Cas no 211053-49-5 ((3R)-Hydroxymethylmorpholine)

• Product Name: (3R)-Hydroxymethylmorpholine
• CAS No: 211053-49-5
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD09910295
• CID: 252958
• PubChem ID: 1514269
• Update Time: 2025-06-11

(3R)-Hydroxymethylmorpholine Chemical and Physical Properties

Names and Identifiers

• (R)-3-Hydroxymethylmorpholine
• (3R)-Hydroxymethylmorpholine
• (R)-3-hydroxymethylmorpholine HCl
• [(3R)-morpholin-3-yl]methanol
• 3(R)-Hydroxymethylmorpholine
• 3-Morpholinemethanol,(3R)-
• (3R)-Morpholin-3-yl-methanol
• (3R)-morpholine-3-methanol
• (R)-morpholin-3-ylmethanol
• (R)-Morpholin-3-ylmethanol hydrochloride
• ((3R)-Morpholin-3-yl)methanol
• (R)-3-hydroxymethyl-morpholine
• (R)-3-(Hydroxymethyl)morpholine
• A18441
• MFCD08447310
• SCHEMBL18083
• 3(R)-hydroxymethylmorpholine, AldrichCPR
• CS-0034507
• MFCD06799479
• (3R)-morpholin-3-ylmethanol
• AMY2068
• DS-15088
• AKOS006284529
• (R)-Morpholin-3-yl-methanol
• 211053-49-5
• 3-Morpholinemethanol, (3R)-
• UCDFBOLUCCNTDQ-RXMQYKEDSA-N
• CHEMBL4538536

• MDL： MFCD09910295
• Inchi： 1S/C5H11NO2/c7-3-5-4-8-2-1-6-5/h5-7H,1-4H2/t5-/m1/s1
• InChI Key： UCDFBOLUCCNTDQ-RXMQYKEDSA-N
• SMILES： O1CCN[C@H](CO)C1

Computed Properties

• Exact Mass: 117.07900
• Monoisotopic Mass: 117.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2
• XLogP3: -1.2

Experimental Properties

• Color/Form: White to grayish white solid
• Density: 1.045
• Melting Point: 78-81°C
• Boiling Point: 218°C at 760 mmHg
• Flash Point: 86 ºC
• Refractive Index: 1.441
• PSA: 41.49000
• LogP: -0.70410

(3R)-Hydroxymethylmorpholine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on (3R)-Hydroxymethylmorpholine

Recent Advances in the Study of (3R)-Hydroxymethylmorpholine (CAS: 211053-49-5) in Chemical Biology and Pharmaceutical Research

(3R)-Hydroxymethylmorpholine (CAS: 211053-49-5) is a chiral morpholine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a key building block in organic synthesis, this compound has been extensively studied for its role in the development of novel therapeutics, particularly in the areas of enzyme inhibition, drug delivery, and prodrug design. Recent studies have highlighted its potential as a pharmacophore in the design of targeted therapies, owing to its unique stereochemical properties and ability to modulate biological activity.

One of the most notable advancements in the field involves the use of (3R)-Hydroxymethylmorpholine as a scaffold for the development of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the binding affinity of inhibitors targeting viral proteases, such as those involved in SARS-CoV-2 replication. The study utilized molecular docking and kinetic assays to elucidate the compound's role in stabilizing enzyme-inhibitor complexes, thereby offering a promising avenue for antiviral drug development.

In addition to its applications in antiviral research, (3R)-Hydroxymethylmorpholine has also been investigated for its potential in cancer therapy. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters explored its incorporation into small-molecule inhibitors of protein kinases, which are critical targets in oncology. The results indicated that derivatives of (3R)-Hydroxymethylmorpholine exhibited selective inhibition of specific kinase isoforms, reducing off-target effects and improving therapeutic efficacy. These findings underscore the compound's potential as a versatile tool in the design of targeted cancer therapies.

Another emerging area of research involves the use of (3R)-Hydroxymethylmorpholine in prodrug strategies. A 2024 study in the European Journal of Pharmaceutical Sciences highlighted its utility as a promoiety, enhancing the solubility and bioavailability of poorly water-soluble drugs. The study demonstrated that conjugation of (3R)-Hydroxymethylmorpholine to hydrophobic drug molecules significantly improved their pharmacokinetic profiles, offering a viable solution to formulation challenges in drug development.

Beyond its pharmaceutical applications, (3R)-Hydroxymethylmorpholine has also been explored in chemical biology as a tool for studying enzyme mechanisms. Recent work published in ACS Chemical Biology utilized the compound as a probe to investigate the stereospecificity of glycosidases, providing insights into enzyme-substrate interactions. This research not only advances our understanding of enzyme catalysis but also opens new avenues for the design of enzyme inhibitors and activators.

In conclusion, the recent studies on (3R)-Hydroxymethylmorpholine (CAS: 211053-49-5) highlight its multifaceted role in chemical biology and pharmaceutical research. From its applications in antiviral and anticancer drug development to its utility in prodrug design and enzyme studies, this compound continues to be a valuable asset in the pursuit of novel therapeutic strategies. Future research is expected to further expand its applications, particularly in the areas of targeted drug delivery and precision medicine.